N-(5-chloro-1,3-benzothiazol-2-yl)-N-ethylacetamide

• IUPAC Name: N-(5-chloro-1,3-benzothiazol-2-yl)-N-ethylacetamide
• InChI: InChI=1S/C11H11ClN2OS/c1-3-14(7(2)15)11-13-9-6-8(12)4-5-10(9)16-11/h4-6H,3H2,1-2H3
• InChI Key: DSZUSEMNUUSBRJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=NC2=C(S1)C=CC(=C2)Cl)C(=O)C
• Molecular Formula: C11H11ClN2OS
• Molecular Weight: 254.74 g/mol

Description

N-(5-chloro-1,3-benzothiazol-2-yl)-N-ethylacetamide, commonly known as CBE, is a chemical compound that has been widely used in scientific research. It belongs to the class of benzothiazole derivatives and has shown potential in various biological applications.

Mechanism of Action

The mechanism of action of CBE involves the inhibition of acetylcholinesterase, which leads to an increase in the concentration of acetylcholine in the brain. This increase in acetylcholine has been linked to improved cognitive function and memory. CBE has also been shown to have anticonvulsant properties, which may be due to its effect on the GABAergic system.
Biochemical and Physiological Effects:
CBE has been shown to have various biochemical and physiological effects. It has been shown to increase the concentration of acetylcholine in the brain, which has been linked to improved cognitive function and memory. CBE has also been shown to have anticonvulsant properties, which may be due to its effect on the GABAergic system. In addition, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

CBE has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also relatively stable and can be stored for extended periods without degradation. However, CBE has some limitations as well. It is not water-soluble, which can limit its use in certain experiments. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the research on CBE. One area of interest is its potential in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential in the treatment of epilepsy. Further research is also needed to fully understand the mechanism of action of CBE and its potential side effects. Overall, CBE has shown great potential in various biological applications and is an exciting area of research for the future.

Synthesis Methods

The synthesis of CBE involves the reaction of 5-chloro-2-aminobenzothiazole with ethyl acetate in the presence of acetic anhydride and pyridine. The reaction is carried out under reflux conditions for several hours, and the product is obtained as a white solid after purification. The yield of CBE is typically high, and the purity can be confirmed using various analytical techniques such as NMR and HPLC.

Scientific Research Applications

CBE has been extensively used in scientific research due to its potential in various biological applications. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the brain, which has been linked to improved cognitive function and memory.
CBE has also been shown to have anticonvulsant properties, making it a potential candidate for the treatment of epilepsy. In addition, it has been investigated for its potential in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.